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Compound of Interest

Compound Name: Acetyl-L-methionine sulfoxide

Cat. No.: B556368 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the proper use of Acetyl-L-methionine sulfoxide, ensuring the

protection of personnel and the integrity of your work.

Acetyl-L-methionine sulfoxide is a derivative of the amino acid methionine and is utilized in

various biochemical and pharmaceutical research applications.[1] While comprehensive

toxicological data is not extensively available, it is crucial to handle this compound with care,

adhering to established laboratory safety protocols for chemicals whose properties have not

been fully investigated.[2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Acetyl-L-methionine sulfoxide. This guidance is based on standard laboratory practices for

handling powdered chemical substances and information extrapolated from safety data sheets

for similar sulfoxide compounds.[3][4][5][6]
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Body Part
Personal Protective

Equipment (PPE)

Specifications and Use

Cases

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[3] Always

inspect gloves for tears or

punctures before use. Wash

hands thoroughly after

handling.[5]

Eyes
Safety glasses with side

shields or goggles

Essential to protect against

dust particles and potential

splashes.[4] In cases of

significant splash risk, a face

shield should be worn in

addition to goggles.[3]

Respiratory NIOSH-approved respirator

A respirator is recommended

when handling large quantities,

if dust is generated, or in

poorly ventilated areas.[3][5]

Body
Laboratory coat or chemical-

resistant apron

A standard lab coat is sufficient

for handling small quantities.

For larger amounts or when

there is a risk of splashing, a

chemical-resistant apron or

coveralls should be used.[3]

Feet Closed-toe shoes

Impervious, closed-toe shoes

should always be worn in a

laboratory setting to protect

against spills.

Operational Plan for Safe Handling
A systematic approach is critical to minimize exposure and ensure safety during the handling of

Acetyl-L-methionine sulfoxide. The following workflow outlines the key steps from

preparation to disposal.
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Workflow for Safe Handling of Acetyl-L-methionine sulfoxide

Preparation

Handling

Cleanup & Decontamination

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Weigh Compound in a Fume Hood or Vented Enclosure

Proceed to handling

Dissolve or Use as Needed

Clean Spills Immediately

After use

Decontaminate Work Surfaces

Collect Waste in a Labeled, Sealed Container

Final step

Dispose of Contaminated PPE

Consult Institutional and Local Regulations for Chemical Waste Disposal
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Disposal Plan
Proper disposal of Acetyl-L-methionine sulfoxide and any contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

Waste Collection: All waste materials, including unused compounds and contaminated

consumables (e.g., gloves, weighing paper), should be collected in a clearly labeled and

sealed container.

Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable

federal, state, and local regulations.[5][6] Consult your institution's environmental health and

safety (EHS) department for specific guidance on chemical waste disposal procedures.

Packaging: Do not reuse the original container. If permissible, the packaging can be

punctured to prevent reuse and disposed of in a sanitary landfill. For combustible packaging,

controlled incineration with flue gas scrubbing may be an option.[4]

By adhering to these safety protocols and operational plans, researchers can confidently

handle Acetyl-L-methionine sulfoxide while maintaining a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b556368#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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